Cas no 6436-60-8 (Methyl 2-methylthiazole-4-carboxylate)

Methyl 2-methylthiazole-4-carboxylate Properties

Names and Identifiers

• Methyl 2-methylthiazole-4-carboxylate
• methyl 2-methyl-1,3-thiazole-4-carboxylate
• 2-Methylthiazol-4-carbonsaeure-methylester
• 2-Methyl-thiazol-carbonsaeure-(4)-methylester
• 2-methyl-thiazole-4-carboxylic acid methyl ester
• ACMC-209nln
• AGN-PC-002MW8
• ANW-34857
• CTK6J1131
• Methyl-(2-methyl-thiazol-4-carboxylat)
• SureCN496467
• DB-073491
• FZERNAIKPVSQHU-UHFFFAOYSA-N
• DTXSID60564310
• AKOS006239289
• 6436-60-8
• AS-63124
• AMY4877
• SY276004
• CS-0152802
• J-522054
• Methyl2-methylthiazole-4-carboxylate
• MFCD09870034
• AC-30473
• SCHEMBL496467
• +Expand

• MDL： MFCD09870034
• InChIKey： FZERNAIKPVSQHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2S/c1-4-7-5(3-10-4)6(8)9-2/h3H,1-2H3
• SMILES： CC1=NC(=CS1)C(=O)OC

Computed Properties

• Exact Mass: 157.01981
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.01974964g/mol
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19
• Refractive Index: 1.535
• Boiling Point: 224.7°C at 760 mmHg
• Flash Point: 89.7°C
• Density: 1.244